6-(2-Methoxymethyl-pyrimidin-4-yloxy)-naphthalene-1-carboxylic acid methyl ester

• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol
• IUPAC Name: methyl 6-[2-(methoxymethyl)pyrimidin-4-yl]oxynaphthalene-1-carboxylate
• InChI: InChI=1S/C18H16N2O4/c1-22-11-16-19-9-8-17(20-16)24-13-6-7-14-12(10-13)4-3-5-15(14)18(21)23-2/h3-10H,11H2,1-2H3
• InChI Key: TVHOEHPUFPSIRU-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC=CC(=N1)OC2=CC3=C(C=C2)C(=CC=C3)C(=O)OC

Description

6-(2-Methoxymethyl-pyrimidin-4-yloxy)-naphthalene-1-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C18H16N2O4 and its molecular weight is 324.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

760 μl (4.12 mMol) of a 5.4 M solution of MeONa in MeOH are added to a solution of 1.28 g (3.43 mMol) 6-(2-bromomethyl-pyrimidin-4-yloxy)-naphthalene-1-carboxylic acid methyl ester in 70 ml MeOH. After 22 h stirring at rt, the mixture is diluted with EtOAc and water, the aq. layer separated off and extracted twice with EtOAc. The organic layers are washed with water and brine, dried (Na2SO4) and concentrated. Chromatography (Combi Flash; hexane/EtOAc 19: 1→1:3) gives the title compound: MS: [M+1]+=325; 1H NMR (CDCl3): δ ppm 9.06 (d, 1H), 8.66 (d, 1H), 8.24 (d, 1H), 8.03 (d, 1H), 7.70 (s, 1H), 7.59 (t, 1H), 7.46 (d, 1H), 6.82 (d, 1H), 4.58 (s, H2C), 4.06 (s, H3C), 3.53 (s, H3C).